1,2,3-Trichloro-2-methylpropane
Overview
Description
1,2,3-Trichloro-2-methylpropane, also known as 2,3,3-trichloro-2-methylpropane or simply methyltrichloride, is a colorless, flammable liquid with a strong chloroform-like odor . It is a chlorinated hydrocarbon that is primarily used as a solvent in various industrial applications, including cleaning and degreasing processes .
Molecular Structure Analysis
The molecular formula of 1,2,3-Trichloro-2-methylpropane is C4H7Cl3 . The molecular weight is 161.457 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Crystal Structure and Physical Properties
- Physical Properties and Crystal Structure : Research has explored the physical properties and crystal structures of chlorinated propanes, including variants similar to 1,2,3-trichloro-2-methylpropane. Studies reveal cubic structures at room temperatures and phase transitions at specific temperatures, providing insights into their molecular behavior (Koide, Oda, & Nitta, 1956); (Koide, Oda, Washio, & Fujita, 1966).
Molecular Motion and Magnetic Resonance
- Molecular Motion Studies : Investigations into the molecular motion within the crystal lattices of chlorinated propanes, such as 1,2,3-trichloro-2-methylpropane, have been conducted. Proton magnetic resonance absorption measurements have been used to study these motions over a range of temperatures (Koide & Oda, 1967).
Mutagenicity Research
- Mutagenicity Studies : Research has been done on the mutagenicity of various halogenated propanes, including compounds structurally similar to 1,2,3-trichloro-2-methylpropane. These studies offer insights into the genetic toxicity and potential hazards of these compounds (Ratpan & Plaumann, 1988).
Vibrational Spectra and Conformational Studies
- Vibrational Spectra and Conformational Analysis : Investigations into the vibrational spectra and conformations of chlorinated propanes, including those similar to 1,2,3-trichloro-2-methylpropane, have been conducted. These studies help in understanding the molecular structure and behavior under different conditions (Gustsvsen, Klaeboe, & Stōlevik, 1978); (Chenery, Dempster, Price, & Sheppard, 1975).
Isomerisation and Chemical Reactions
- Chemical Reaction Studies : Research has explored the isomerisation and chemical reactions of chlorinated propanes, including structural analogs of 1,2,3-trichloro-2-methylpropane, under various conditions. Such studies are crucial for understanding their reactivity and potential applications in different chemical processes (Nesmeyanov, Freĭdlina, & Kost, 1957).
Molecular Dynamics and Solvent Effects
- Molecular Dynamics Simulations : Studies have used molecular dynamics simulations to understand the behavior of chlorinated propanes in various solvents. This research provides valuable insights into the solvolysis and reactivity of such compounds in different environmental conditions (Shim & Kim, 2008).
Safety and Hazards
Due to its volatile nature and potential health hazards, such as respiratory and central nervous system effects, exposure to 1,2,3-Trichloro-2-methylpropane should be minimized and proper safety precautions should be taken when handling and using this chemical . Avoid contact with skin and eyes. Avoid formation of dust and aerosols .
properties
IUPAC Name |
1,2,3-trichloro-2-methylpropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7Cl3/c1-4(7,2-5)3-6/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCSILBVFPYTLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCl)(CCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7Cl3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70171978 |
Source
|
| Record name | 1,2,3-Trichloro-2-methylpropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3-Trichloro-2-methylpropane | |
CAS RN |
1871-58-5 |
Source
|
| Record name | 1,2,3-Trichloro-2-methylpropane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1871-58-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,3-Trichloro-2-methylpropane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001871585 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Trichloroisobutane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96390 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2,3-Trichloro-2-methylpropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3-trichloro-2-methylpropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.901 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2,3-Trichloro-2-methylpropane | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RJ5LM3NG4W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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